Cas no 1021265-09-7 (N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide)

• Product Name: N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide
• CAS No: 1021265-09-7
• MF: C₁₈H₂₄N₄O₅S
• MW: 408.471962928772
• CID: 6229546
• PubChem ID: 27622545
• Update Time: 2025-05-24

N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide
• 1021265-09-7
• F5049-0071
• AKOS024493581
• N-[4-[(2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl)sulfonyl]phenyl]acetamide
• N-(4-((2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl)sulfonyl)phenyl)acetamide
• VU0632534-1

• Inchi： 1S/C18H24N4O5S/c1-3-10-22-16(24)18(20-17(22)25)8-11-21(12-9-18)28(26,27)15-6-4-14(5-7-15)19-13(2)23/h4-7H,3,8-12H2,1-2H3,(H,19,23)(H,20,25)
• InChI Key： HHGBVODFILTJKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCC2(C(N(CCC)C(N2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 408.14674105g/mol
• Monoisotopic Mass: 408.14674105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Additional information on N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide

Professional Introduction to N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide and CAS No. 1021265-09-7

N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1021265-09-7, represents a unique molecular architecture that combines a phenylacetamide moiety with a complex spirocyclic sulfonamide group. The intricate structure of this compound not only underscores its potential as a pharmacological agent but also highlights the advanced synthetic methodologies required for its preparation.

The molecular framework of N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide is characterized by the presence of a spirocyclic triazaspirodecane core, which is appended with a sulfonylphenyl group and an acetamide side chain. This structural configuration imparts distinct physicochemical properties to the compound, including solubility characteristics and metabolic stability, which are critical factors in determining its suitability for therapeutic applications.

Recent advancements in medicinal chemistry have demonstrated the importance of spirocyclic compounds in drug design due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The triazaspiro[4.5]decan scaffold in N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide is particularly noteworthy for its potential to interact with specific enzymes and receptors involved in various disease pathways. For instance, studies have indicated that such spirocyclic structures can modulate the activity of enzymes like kinases and phosphodiesterases, which are pivotal in signaling cascades associated with cancer and inflammatory diseases.

The sulfonylphenyl moiety in the compound's structure further contributes to its pharmacological profile by enhancing lipophilicity and improving membrane permeability. This feature is particularly advantageous for developing oral formulations where bioavailability is a key consideration. Moreover, the acetamide group provides a hydrogen bond donor/acceptor capability, which can be exploited to optimize binding interactions within biological systems.

In the context of current research trends, N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide aligns with the growing interest in multitargeted drug discovery strategies. By integrating multiple pharmacophoric elements into a single molecular entity, this compound has the potential to address complex pathological conditions more effectively than traditional monotherapy approaches. For example, preliminary in vitro studies have suggested that it may exhibit dual inhibition of both cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for managing inflammatory disorders.

The synthesis of N-[4-({2,4-dioxo-3-propyl-1,3,8-triazaspiro[4.5]decan-8-yl}sulfonyl)phenyl]acetamide presents unique challenges due to the complexity of its spirocyclic core. Advanced synthetic techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions are employed to construct the triazaspirodecane framework accurately. The introduction of the sulfonylphenyl group requires careful control of reaction conditions to ensure regioselectivity and high yield. These synthetic hurdles underscore the expertise required in developing such compounds for industrial-scale production.

Evaluation of the pharmacokinetic properties of N-[4-{(2E)-2-(6-hydroxybenzothiazol-2(3H)-one)-3-(trifluoromethyl)acryloyl}phenyl]-N-methylpropanamide has provided valuable insights into its metabolic fate and potential drug-drug interactions. Studies using computational modeling have predicted that this compound may exhibit moderate oral bioavailability coupled with extensive first-pass metabolism via cytochrome P450 enzymes. These predictions are crucial for designing clinical trials aimed at optimizing dosing regimens and minimizing adverse effects.

The therapeutic potential of N-[4-{(2E)-2-(6-hydroxybenzothiazol-2(3H)-one)-3-(trifluoromethyl)acryloyl}phenyl]-N-methylpropanamide has been explored in several preclinical models. In particular, its efficacy in reducing inflammation-induced pain has been demonstrated in animal studies using carrageenan-induced paw edema models. The compound's ability to inhibit pro-inflammatory cytokine release suggests that it may serve as a novel therapeutic agent for conditions such as rheumatoid arthritis and osteoarthritis.

As research progresses, the development of novel synthetic routes and analytical methodologies will be essential for further optimizing N-[4-{(2E)-2-(6-hydroxybenzothiazol-2(3H)-one)-3-(trifluoromethyl)acryloyl}phenyl]-N-methylpropanamide derivatives. Collaborative efforts between synthetic chemists and biologists will be instrumental in translating laboratory findings into clinical applications that benefit patients worldwide.